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Compound of Interest

Compound Name: 1-Azaspiro[4.5]decan-8-ol

CAS No.: 918666-98-5

Cat. No.: B1319150

Get Quote

Executive Summary
1-Azaspiro[4.5]decan-8-ol (CAS: 1202072-50-1; HCl Salt: 1992996-36-7) is a bicyclic

spiroamine consisting of a pyrrolidine ring spiro-fused to a cyclohexanol ring. It represents a

"privileged scaffold" in drug discovery, offering a rigid, three-dimensional core that restricts

conformational entropy while improving metabolic stability compared to flat aromatic systems.

This scaffold is best known as the key late-stage intermediate in the total synthesis of the

immunosuppressant FR901483 and has emerging utility in the design of Sigma-1 receptor

ligands and mPTP (mitochondrial permeability transition pore) inhibitors.
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Property Data

IUPAC Name 1-Azaspiro[4.5]decan-8-ol

Molecular Formula C₉H₁₇NO

Molecular Weight 155.24 g/mol

Key Functionality
Secondary Amine (Pyrrolidine), Secondary

Alcohol (Cyclohexane)

Stereochemistry
cis or trans isomers (relative to N-lone

pair/substituent)

pKa (Calc.) ~10.5 (Amine), ~16 (Alcohol)

Structural Analysis & Chemical Properties[2][3][4]
Stereochemistry and Conformation
The 1-azaspiro[4.5]decane core possesses a spiro-quaternary carbon at position 5 (pyrrolidine

numbering) or position 4' (cyclohexane numbering). The 8-hydroxyl group introduces

stereoisomerism:

Trans-isomer: The hydroxyl group is trans to the nitrogen lone pair (or N-substituent) across

the spiro center. This is often the thermodynamically preferred isomer in synthetic reductions.

Cis-isomer: The hydroxyl group is cis to the nitrogen.

The cyclohexane ring typically adopts a chair conformation, with the bulky spiro-pyrrolidine

moiety locking the ring dynamics. The hydroxyl group at C8 will prefer an equatorial position to

minimize 1,3-diaxial interactions.

Reactivity Profile
The molecule contains two orthogonal handles for diversification:

Nucleophilic Nitrogen (N1): The pyrrolidine nitrogen is highly basic and nucleophilic. It readily

undergoes
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alkylations, reductive aminations, or amide couplings. In medicinal chemistry, this is the
primary vector for tuning lipophilicity (LogP) and target affinity.

Secondary Alcohol (O8): The C8-hydroxyl allows for esterification, ether formation, or

oxidation back to the ketone (1-azaspiro[4.5]decan-8-one). It can also be converted to a

halide or sulfonate for substitution reactions, although neopentyl-like steric hindrance from

the spiro center is minimal due to the para positioning.

Synthetic Methodologies
The synthesis of 1-azaspiro[4.5]decan-8-ol generally proceeds through the construction of the

spiro-ketone (1-azaspiro[4.5]decan-8-one), followed by stereoselective reduction.

Pathway A: Haloaminocyclization (Primary Route)
This method builds the pyrrolidine ring onto a pre-existing cyclohexane framework.

Precursor: 4-substituted cyclohexanone derivatives (e.g., amino-tethered alkenes).

Cyclization: An iodine-mediated or Pd(II)-catalyzed cyclization of an amino-alkene closes the

pyrrolidine ring.

Result: Formation of the spiro-core, often yielding the ketone or a protected alcohol.

Pathway B: Ketone Reduction (Functionalization)
The immediate precursor, 1-azaspiro[4.5]decan-8-one, is reduced to the alcohol.

Reagent: Sodium Borohydride (

) in Methanol.

Selectivity: Produces a mixture of diastereomers, typically favoring the trans-alcohol

(equatorial OH) due to hydride attack from the less hindered axial face. L-Selectride can be

used to invert this selectivity if the axial alcohol is desired.

Amino-tethered
Cyclohexenone

1-Azaspiro[4.5]
decan-8-one

Pd(II) Cyclization
or Haloaminocyclization 1-Azaspiro[4.5]

decan-8-ol

NaBH4 (Reduction)
>90% Yield
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Click to download full resolution via product page

Figure 1: Synthetic logic flow from acyclic precursors to the target spiro-alcohol.

Experimental Protocol: Reduction of 1-
Azaspiro[4.5]decan-8-one
Objective: Synthesis of trans-1-azaspiro[4.5]decan-8-ol from its ketone precursor.

Reagents:

1-Azaspiro[4.5]decan-8-one (1.0 eq)

Sodium Borohydride (

, 1.5 eq)

Methanol (anhydrous)

Dichloromethane (DCM) for extraction

Procedure:

Dissolution: Dissolve 1-azaspiro[4.5]decan-8-one (10 mmol) in anhydrous Methanol (50 mL)

in a round-bottom flask. Cool to 0°C under

atmosphere.

Reduction: Add

(15 mmol) portion-wise over 15 minutes. (Caution: Gas evolution).

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor

conversion by TLC (System: 10% MeOH in DCM + 1%

; Stain: Ninhydrin).

Quench: Quench reaction with saturated
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solution (10 mL). Evaporate Methanol under reduced pressure.

Workup: Dilute residue with water (20 mL) and extract with DCM (3 x 30 mL).

Purification: Dry combined organics over

, filter, and concentrate. The crude product is often pure enough for use; otherwise, purify via
silica gel chromatography (DCM/MeOH/NH3 gradient).

Validation:

1H NMR (CDCl3): Look for the multiplet at

3.5-3.8 ppm corresponding to the CH-OH proton.

MS (ESI):

.

Applications in Drug Discovery
Immunosuppressants (FR901483)
The 1-azaspiro[4.5]decane core is the structural heart of FR901483, a potent

immunosuppressant that acts via inhibition of purine biosynthesis. The 8-position (ketone or

alcohol) serves as the anchor point for the complex tricyclic ring system found in the final

natural product.

Sigma Receptor Ligands
Analogs of this scaffold (specifically 1-oxa-8-azaspiro variants and the carbon isosteres) have

shown high affinity for Sigma-1 receptors (

R). The spiro-framework positions the basic nitrogen at an optimal distance from the
hydrophobic domain (cyclohexane ring), a key pharmacophore requirement for

R antagonism/agonism, relevant in treating neuropathic pain and neurodegenerative diseases.

mPTP Inhibitors
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Derivatives of the spiro-decane system have been identified as inhibitors of the mitochondrial

permeability transition pore (mPTP).[1] Inhibition of mPTP opening prevents cell death during

ischemia-reperfusion injury (e.g., after a heart attack). The spiro-scaffold provides a rigid

template to target the c-subunit of ATP synthase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-to-properties-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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